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Compound of Interest |

17-Desethynyl Norethindrone
Compound Name:

Diacetate
CAS No.: 66964-58-7
Cat. No.: B131987

Get Quote

Introduction & Scientific Context

17-Desethynyl Norethindrone Diacetate (commercially known as Norethisterone Acetate EP
Impurity E) is a critical regulatory impurity encountered during the synthesis, storage, and
degradation of the active pharmaceutical ingredient (API) Norethindrone Acetate[1].

Field Insight on Nomenclature: While industry catalogs frequently label this compound with the
"Diacetate” misnomer, its verified [IUPAC structure is a monoacetate diketone: 17a-acetoxy-19-
norpregn-4-ene-3,20-dione[2]. Unlike the API, which features a terminal ethynyl group at the
C17 position, this impurity possesses an acetyl group[2].

Because mass spectrometry (MS) alone often struggles to differentiate subtle stereochemical
or isobaric variations within rigid steroid frameworks, Nuclear Magnetic Resonance (NMR)
spectroscopy remains the gold standard for its unambiguous structural elucidation. This
application note details a robust, self-validating NMR protocol designed to definitively
characterize this specific 19-norpregnane derivative.
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Physicochemical Properties & Molecular Structure

To establish a baseline for analytical testing, the core properties of the target impurity are
summarized below.

Property Value | Description

Chemical Name 17a-Acetoxy-19-norpregn-4-ene-3,20-dione[2]

17-Desethynyl Norethindrone Diacetate (EP
Impurity E)[1]

Common Name

CAS Registry Number 66964-58-7[1]
Molecular Formula C22H3004[2]
Molecular Weight 358.47 g/mol [2]

19-nor steroid core, A*-3-ketone, 17a-acetate,

Key Structural Features
20-ketone

Experimental Design & Rationale (E-E-A-T)

To ensure high-fidelity structural elucidation, the experimental design must account for the
unique spectral crowding typical of steroidal aliphatic regions. Every parameter chosen below is
driven by a specific physicochemical causality.

e Solvent Selection (Causality): Deuterated chloroform (CDCIs) is strictly selected over DMSO-
de. CDCIs provides superior solubility for non-polar steroids and lacks exchangeable protons.
This ensures that the critical steroidal aliphatic envelope (1.0-2.5 ppm) is not obscured by
solvent-induced line broadening or water exchange.

o Temperature Control: Experiments are locked at an isothermal 298 K. Steroidal rings can
exhibit subtle conformational dynamics; maintaining strict temperature control prevents line
broadening and ensures highly reproducible chemical shifts.

o Relaxation Delays (D1) & Self-Validation: A D1 of 2.0 seconds is used for *H NMR, but this is
extended to 5.0-10.0 seconds for 3C NMR. Why? Quaternary carbons (C3, C5, C17, C20,
and the acetate carbonyl) lack attached protons to facilitate rapid dipole-dipole relaxation. A
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longer D1 ensures these carbons fully relax between pulses. Self-Validating Check: If the C3
or C20 carbonyl peaks appear abnormally weak relative to the aliphatic carbons, the D1
delay is insufficient and must be increased.

e Multi-nuclear & 2D Strategy: 1D *H and 3C provide baseline shifts. DEPT-135 is mandatory
to invert CH: signals, separating them from CH and CHs groups. 2D HSQC and HMBC are
required to map the exact connectivity of the C17 side chain, proving the absence of the
ethynyl group and the presence of the acetyl moiety.

Detailed NMR Protocol

The following step-by-step methodology ensures a self-validating system where instrument
tuning and internal referencing guarantee data integrity.

Step 1: Sample Preparation

» Weigh 15-20 mg of the 17-Desethynyl Norethindrone Diacetate reference standard[3].
(Expert Tip: Dry the sample under high vacuum for 2 hours prior to dissolution to remove
trace water that obscures the 1.5 ppm region).

o Dissolve completely in 0.6 mL of high-purity CDCIs containing 0.03% v/v Tetramethylsilane
(TMS) as an internal standard.

o Transfer to a high-quality 5 mm NMR tube, filtering through glass wool to remove any
particulate matter and maintain absolute magnetic homogeneity.

Step 2: Instrument Calibration

e Insert the sample into a 400 MHz or 500 MHz NMR spectrometer.

e Probe Tuning & Matching (ATM): Tune the probe for both *H and 13C frequencies to minimize
reflected power (optimize the Q-factor). This maximizes the signal-to-noise (S/N) ratio.

e Locking & Shimming: Lock the magnetic field to the deuterium resonance of CDCls. Perform
gradient shimming (Z0-Z5). Validate shimming by checking the full width at half maximum
(FWHM) of the TMS peak (must be < 1.0 Hz).

Step 3: Acquisition Parameters
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e 1H NMR: Spectral width 10 ppm, 64k data points, 16 scans, 30° pulse angle, D1 =2 s.

e 13C NMR: Spectral width 250 ppm, 64k data points, 1024 scans, 30° pulse angle, D1 =5 s,
with *H decoupling (WALTZ-16).

e 2D HMBC: Optimized for a long-range coupling constant"J_CH = 8 Hz.

Step 4: Data Processing

o Apply a zero-filling factor of 2 and an exponential window function (Line Broadening = 0.3 Hz
for *H, 1.0 Hz for 13C) prior to Fourier Transform (FT).

e Phase and baseline correct manually.

o Reference the spectra internally to TMS (0.00 ppm) or the residual CHCIs peak (*H: 7.26
ppm; $3C: 77.16 ppm).

Workflow and Structural Logic Visualizations
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(1H, 13C, DEPT-135)
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Step-by-step experimental workflow for the NMR acquisition of steroidal impurities.

H-18 Methyl H-21 Methyl Acetate Methyl
(6 ~0.75) (6 ~2.11) (6 ~2.05)

3J CH \2J_CH 2J CH

C-17 Quaternary C-20 Ketone Acetate Carbonyl

(5 ~96.5) (5 ~204.0) (5 ~170.5)
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Key HMBC correlations utilized to unambiguously assign the C17 side chain architecture.

Data Presentation & Expected Results

The definitive proof of structure for 17-Desethynyl Norethindrone Diacetate lies in the
absence of the terminal alkyne proton (typically ~2.6 ppm in the API) and alkyne carbons (~74,
87 ppm), which are replaced by the C20 ketone and C21 methyl group|[Z2].

Table 2: Expected Key NMR Assignments (CDCls, 298 K)

1H Chemical Shift 13C Chemical Shift Structural

Position . .
(ppm) & Multiplicity (ppm) Significance

Conjugated A-rin
C-3 - ~199.5 o g

ketone

Vinylic proton of the
C-4 ~5.82 (1H, s) ~124.8

A* system

uaternary alkene

C-5 - ~166.2 Q Y

carbon

Oxygenated
C-17 - ~96.5 Y9

quaternary carbon
C-18 ~0.75 (3H, s) ~13.5 Angular methyl group
C-20 - ~204.0 Side-chain ketone

Side-chain methyl
c-21 ~2.11 (3H, s) ~26.5 _

(adjacent to ketone)
Acetate C=0 - ~170.5 Ester carbonyl
Acetate CHs ~2.05 (3H, s) ~21.2 Ester methyl

Note: The steroidal core protons (C1, C2, C6-C16) form a complex multiplet envelope between
1.0 and 2.5 ppm. Their exact assignment requires careful tracing of the 2D COSY and HSQC
spectra.
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Conclusion

This analytical protocol establishes a rigorous, self-validating framework for the NMR
characterization of 17-Desethynyl Norethindrone Diacetate. By combining optimized
relaxation parameters with 2D HMBC connectivity mapping, analysts can confidently
differentiate this process impurity from the Norethindrone Acetate API, ensuring compliance
with stringent pharmacopeial standards and safeguarding drug development pipelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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